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Compound of Interest

Compound Name: Angustine

Cat. No.: B1213357 Get Quote

An In-depth Technical Guide on the Indole Alkaloid Angustine

For Researchers, Scientists, and Drug Development Professionals

Abstract
Angustine, a naturally occurring monoterpene indole alkaloid, has garnered scientific interest

due to its notable biological activities. This technical guide provides a comprehensive overview

of Angustine, including its chemical properties, known biological effects, and detailed

experimental methodologies. The information presented is intended to serve as a foundational

resource for researchers in pharmacology, medicinal chemistry, and drug development,

facilitating further investigation into the therapeutic potential of this compound.

Chemical and Physical Properties
Angustine is an alkaloid found in various plant species, including those of the Nauclea and

Mitragyna genera. Its fundamental chemical and physical characteristics are summarized

below.
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Property Value

CAS Number 40041-96-1

Molecular Formula C₂₀H₁₅N₃O

Molecular Weight Approximately 313.36 g/mol

Appearance Data not available in the searched results.

Solubility Data not available in the searched results.

Melting Point Data not available in the searched results.

Biological Activities and Mechanism of Action
Current research has identified several key biological activities of Angustine, primarily focusing

on its cytotoxicity and enzyme inhibition properties.

Cytotoxic Activity
Angustine has demonstrated significant cytotoxic effects in preclinical studies. A key study

investigating the chemical constituents of Mitragyna inermis reported potent activity of

Angustine in the brine shrimp (Artemia salina) lethality assay.[1]

Assay Endpoint Result

Brine Shrimp Lethality

Bioassay
LD₅₀ 3.24 µg/mL

This level of cytotoxicity is noteworthy, as it is more potent than that of berberine hydrochloride,

a well-known anticancer alkaloid, in the same assay.

Enzyme Inhibition
Research on the alkaloids from Nauclea latifolia has revealed that Angustine is an inhibitor of

both butyrylcholinesterase (BChE) and monoamine oxidase A (MAO-A). The inhibition of MAO-

A by Angustine has been characterized as reversible and competitive.
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Enzyme Activity Potency (IC₅₀)

Butyrylcholinesterase (BChE) Inhibition Data not available

Monoamine Oxidase A (MAO-

A)
Inhibition Data not available

The inhibition of MAO-A, a key enzyme in the degradation of neurotransmitters like serotonin

and norepinephrine, suggests that Angustine may have psychoactive or neuro-modulatory

properties.

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of scientific findings. The

following sections outline the probable experimental protocols for the key bioassays in which

Angustine has been evaluated, based on standard laboratory practices.

Brine Shrimp Lethality Assay
This assay is a common preliminary screen for cytotoxicity.

Objective: To determine the median lethal dose (LD₅₀) of Angustine against brine shrimp

nauplii.

Methodology:

Hatching of Brine Shrimp:Artemia salina eggs are hatched in artificial seawater under

constant aeration and illumination for 24-48 hours.

Preparation of Test Solutions: A stock solution of Angustine is prepared in a suitable solvent

(e.g., DMSO) and serially diluted with artificial seawater to obtain a range of test

concentrations.

Exposure: Ten to fifteen brine shrimp nauplii are transferred into each well of a 24-well plate.

The various concentrations of Angustine solution are then added. A control group with the

solvent and a negative control with only seawater are also included.

Incubation: The plates are incubated for 24 hours under illumination.
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Data Collection: The number of dead nauplii in each well is counted.

Data Analysis: The percentage of mortality is calculated for each concentration, and the LD₅₀

value is determined using probit analysis or other appropriate statistical methods.

Monoamine Oxidase A (MAO-A) Inhibition Assay
This assay measures the ability of a compound to inhibit the enzymatic activity of MAO-A.

Objective: To determine the inhibitory effect of Angustine on MAO-A activity.

Methodology:

Enzyme and Substrate Preparation: A solution of recombinant human MAO-A and a suitable

substrate (e.g., kynuramine) are prepared in an appropriate buffer (e.g., phosphate buffer).

Inhibitor Preparation: A stock solution of Angustine is prepared and serially diluted.

Assay Procedure: The enzyme, buffer, and varying concentrations of Angustine (or a known

MAO-A inhibitor as a positive control) are pre-incubated in a 96-well plate.

Reaction Initiation: The reaction is initiated by the addition of the substrate.

Detection: The reaction is monitored by measuring the increase in fluorescence or

absorbance resulting from the metabolism of the substrate over time using a plate reader.

Data Analysis: The rate of reaction is calculated for each inhibitor concentration. The

percentage of inhibition is determined relative to the control (no inhibitor), and the IC₅₀ value

is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor

concentration. To determine the mechanism of inhibition (e.g., competitive, non-competitive),

kinetic studies are performed with varying substrate concentrations.

Butyrylcholinesterase (BChE) Inhibition Assay
This assay is based on the Ellman's method to quantify the activity of BChE.

Objective: To determine the inhibitory effect of Angustine on BChE activity.
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Methodology:

Reagent Preparation: Solutions of BChE (from equine serum or recombinant human), the

substrate butyrylthiocholine iodide, and the chromogen 5,5'-dithiobis-(2-nitrobenzoic acid)

(DTNB) are prepared in a phosphate buffer.

Inhibitor Preparation: A stock solution of Angustine is prepared and serially diluted.

Assay Procedure: The enzyme, buffer, DTNB, and varying concentrations of Angustine (or a

known BChE inhibitor like galantamine as a positive control) are mixed in a 96-well plate.

Reaction Initiation: The reaction is started by adding the substrate, butyrylthiocholine iodide.

Detection: The hydrolysis of the substrate by BChE produces thiocholine, which reacts with

DTNB to form a yellow-colored product. The absorbance of this product is measured at

approximately 412 nm over time using a plate reader.

Data Analysis: The rate of the reaction is determined from the change in absorbance over

time. The percentage of inhibition is calculated for each concentration of Angustine, and the

IC₅₀ value is determined.

Signaling Pathways and Logical Relationships
The inhibitory action of Angustine on MAO-A suggests a potential impact on monoaminergic

signaling pathways. The following diagram illustrates the logical relationship of MAO-A

inhibition.
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Click to download full resolution via product page

Caption: Angustine's inhibition of MAO-A prevents neurotransmitter degradation.

Future Directions
The existing data on Angustine provides a compelling basis for further research. Key areas for

future investigation include:

Anticancer Research: Elucidating the specific mechanisms underlying its cytotoxicity. This

should involve screening against a panel of human cancer cell lines, investigating its effects

on cell cycle progression, apoptosis, and key cancer-related signaling pathways.

Neuropharmacology: A more in-depth characterization of its MAO-A inhibitory activity is

warranted, including determination of its IC₅₀ value and selectivity over MAO-B. Further

studies could explore its potential as an antidepressant or anxiolytic agent in animal models.

Pharmacokinetics and Toxicology: Comprehensive studies are needed to evaluate the

absorption, distribution, metabolism, excretion (ADME), and toxicity profile of Angustine to

assess its drug-like properties and potential for therapeutic development.

Conclusion
Angustine is a bioactive indole alkaloid with demonstrated cytotoxic and enzyme-inhibiting

properties. This technical guide has summarized the current knowledge of its chemical

properties and biological activities, and provided detailed experimental protocols to facilitate

further research. The potent biological profile of Angustine suggests that it is a promising

candidate for further investigation in the fields of oncology and neuropharmacology.
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To cite this document: BenchChem. [Angustine: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213357#angustine-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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